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Compound of Interest

Compound Name: Sudan I-d5

Cat. No.: B589186

Application of Sudan I-d5 in Environmental
Sample Analysis

Application Note & Protocol

Introduction

Sudan | is a synthetic azo dye classified as a Group 3 carcinogen by the International Agency
for Research on Cancer (IARC). Its illegal use as an adulterant in foodstuffs to enhance color
has been a significant food safety concern. Beyond adulteration, the industrial use of Sudan |
and other azo dyes can lead to their release into the environment, contaminating soil and water
resources. The monitoring of these dyes in environmental matrices is crucial for assessing
environmental contamination and human exposure risks.

Sudan I-d5, a deuterated analog of Sudan I, serves as an excellent internal standard for the
quantitative analysis of Sudan | in complex environmental samples. The use of a stable
iIsotope-labeled internal standard is the gold standard in analytical chemistry, particularly for
chromatographic-mass spectrometric techniques. It effectively compensates for matrix effects
and variations in sample preparation and instrument response, leading to highly accurate and
precise quantification.

This document provides detailed protocols for the extraction and analysis of Sudan | in water
and soil samples using Sudan I-d5 as an internal standard, employing modern analytical
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techniques such as High-Performance Liquid Chromatography coupled with Tandem Mass
Spectrometry (HPLC-MS/MS).

Quantitative Data Summary

The following tables summarize the quantitative performance data for the analysis of Sudan | in
environmental and related matrices.

Table 1. Method Performance for Sudan | Analysis in Water Samples

Limit of Limit of
. L Recovery
Parameter Method Detection Quantificati Reference

(%)
(LOD) on (LOQ)

Ultrasound-
assisted
supramolecul
Sudan | ar liquid 1.74 pg/L 5.75 pg/L 95.5-98.0 [1]
phase
microextracti

on

Dispersive
solid-phase

extraction 2.8-70.7 9.5-235.7
Azo Dyes 83.1-122.4 [2]

with pa/kg pa/kg
Fe304@COF
-GC-MS

Table 2: Method Performance for Sudan Dyes in Solid Matrices (Foodstuffs as proxy for
Environmental Solids)
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. Recovery Referenc
Analyte Matrix Method LOD LOQ
(%) e
o Molecularly
Chilli )
Imprinted
epper,
Pepp Solid
tomato
Sudan I-IV Phase - - 85-101 [31[4]
sauce,
Extraction
sausage,
" (MISPE) -
e 0
99y HPLC
Ultrasound
] -assisted
Spice S 85.55 -
Sudan I-IV solid-liquid - <1.17 pg/g [5]
samples ) 99.29
microextra
ction
Modified
Chilli QUEChER 0.02-0.04 0.05-0.13 85.3 —
Sudan I-IV [6]
powder S - UFLC- mg/kg mg/kg 121.2
uv
Chilli UHPSFC- 74.40 -
Sudan I-1IV 0.25 pg/mL  0.50 pg/mL [7]
products PDA 106.20
Chilli
HPLC-
powder,
Sudan I-1IV APPI- 5-18 pgl/l 10-24 pgl/l - [8]
tomato
MS/MS
sauce
Chili
products,
Sudan I-IV ] LC-MS/MS - 4-10 ppb - [9]
edible rose
petals
8 Sudan Chili UPLC- 0.001 - 0.002-0.1 80.7- [10]
Dyes Powder MS/MS 0.03mg/kg mg/kg 104.4
15 Sauce, LC-MS/MS 0.7-5 7-15 82-119 [11]
Synthetic cotton pa/kg pa/kg
Dyes
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candy,

pickle
11 Azo , UPLC- 93.8 -

Spices - - [12]
Dyes MS/MS 115.2
Sudan Chili SPE-

>90 [13]

Dyes Powder HPLC/UV

Experimental Protocols

Protocol 1: Analysis of Sudan | in Water Samples using
Ultrasound-Assisted Supramolecular Liquid Phase
Microextraction (UA-SLPME) and HPLC-MS/MS

This protocol is adapted from a method for the preconcentration and determination of trace
levels of Sudan | in environmental water samples.[1][14]

1. Materials and Reagents

e Sudan | analytical standard

e Sudan I-d5 internal standard solution (1 pg/mL in methanol)
e 1-decanol

e Tetrahydrofuran (THF)

e Phosphate buffer (pH 4.0)

o Methanol (HPLC grade)

o Acetonitrile (HPLC grade)

e Formic acid (LC-MS grade)

o Ultrapure water
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Conical bottom centrifuge tubes (50 mL)
Ultrasonic bath
Centrifuge
HPLC-MS/MS system
. Sample Preparation and Extraction
Collect water samples in clean glass bottles.
In a 50 mL conical bottom centrifuge tube, place 15 mL of the water sample.

Spike the sample with a known amount of Sudan I-d5 internal standard solution (e.g., 50 pL
of 1 pg/mL solution).

Add 2 mL of pH 4.0 phosphate buffer.

Add 100 pL of 1-decanol and 200 pL of THF to form the supramolecular solvent (SUPRAS).
[14]

Place the tube in an ultrasonic bath and sonicate for 4 minutes to form a cloudy solution of
nano-micelles.[1]

Centrifuge the tube for 2 minutes to separate the phases.[1]

The SUPRAS phase containing the extracted Sudan | and Sudan I-d5 will be in the upper
layer.

Carefully collect the SUPRAS phase with a syringe.

The collected extract is ready for HPLC-MS/MS analysis.
. HPLC-MS/MS Analysis

HPLC Column: C18 column (e.g., 2.1 x 100 mm, 1.7 pm)

Mobile Phase: A: Water with 0.1% formic acid; B: Acetonitrile with 0.1% formic acid.
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o Gradient: A suitable gradient to separate Sudan | from matrix interferences.
e Flow Rate: 0.4 mL/min
e Injection Volume: 5 uL
o MS/MS Detection: Multiple Reaction Monitoring (MRM) mode.
o Monitor the specific precursor-to-product ion transitions for Sudan | and Sudan I-d5.
4. Quantification

o Construct a calibration curve using standards of Sudan | prepared in a blank matrix extract
and spiked with the same concentration of Sudan I-d5 as the samples.

o Calculate the concentration of Sudan | in the samples by comparing the peak area ratio of
Sudan | to Sudan I-d5 against the calibration curve.

Protocol 2: Analysis of Sudan I in Soil Samples using
Ultrasound-Assisted Extraction (UAE) and HPLC-MS/MS

This protocol is a proposed method based on the principles of ultrasound-assisted extraction
for organic contaminants from solid environmental matrices.[15][16]

1. Materials and Reagents

e Sudan | analytical standard

¢ Sudan I-d5 internal standard solution (1 pg/mL in methanol)
o Acetone (HPLC grade)

o Acetonitrile (HPLC grade)

e Methanol (HPLC grade)

e Formic acid (LC-MS grade)
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Ultrapure water
Anhydrous sodium sulfate
Centrifuge tubes (50 mL)
Ultrasonic probe or bath
Centrifuge
Syringe filters (0.22 pum)
HPLC-MS/MS system
. Sample Preparation and Extraction
Collect soil samples and air-dry them. Sieve the soil to remove large debris.
Weigh 5 g of the homogenized soil sample into a 50 mL centrifuge tube.

Spike the sample with a known amount of Sudan I-d5 internal standard solution (e.g., 50 pL
of 1 pg/mL solution).

Add 10 mL of an extraction solvent mixture (e.g., acetone:acetonitrile 1:1 v/v).
Vortex the sample for 1 minute.

Place the sample in an ultrasonic bath or use an ultrasonic probe for 15 minutes to assist the
extraction.

Centrifuge the sample at 4000 rpm for 10 minutes.

Decant the supernatant into a clean tube.

Repeat the extraction process (steps 4-8) with a fresh portion of the extraction solvent.
Combine the supernatants.

Add anhydrous sodium sulfate to remove any residual water.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b589186?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b589186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Filter the extract through a 0.22 um syringe filter into a vial for HPLC-MS/MS analysis.
3. HPLC-MS/MS Analysis

Follow the same HPLC-MS/MS conditions as described in Protocol 1.

I

. Quantification

Follow the same quantification procedure as described in Protocol 1, preparing matrix-
matched standards by extracting a blank soil sample.

Visualizations

Sample Preparation (Water) Extraction Analysis
(15 mL Water Sample]—>(spike with Sudan I—dEHdd pH 4.0 BuﬂeD—»Gdd 1-decanol & THF] L ication (4 mmD—»(r i ion (2 minD—»G:oHect SUPRAS Phase] (HPLCVMS/MS Ana\ysis}

Sample Preparation (Soil) Extraction Analysis
[5 g soil Samplej—»[sp\ke with Sudan ms)—»(/md Extraction Solvent [U\irasomcamn as minDAV Centrifugation (10 mm)]—»[co\lect supema(anHRepem Exlracnor)—»[combine & DryHFllier (022 pm) [HPLCVMS/MS Ana\ys\s]

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b589186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Analytical Challenge

Accurate Quantification of Sudan |
in Complex Environmental Matrices

Soldtion

@se of Sudan I-d5 as an Internal Standa@

~N

Benefits

(Correction for Matrix Effects)

v
@ompensation for Sample Loss during Preparatioa

Gmproved Accuracy and PrecisiorD<
\- J

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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